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Abstract
Albomycin δ2 is a potent, naturally occurring sideromycin antibiotic with a unique "Trojan

horse" mechanism of action.[1][2] It exhibits remarkable antibacterial activity against a broad

spectrum of pathogens, including clinically relevant Gram-positive and Gram-negative bacteria.

[3] This document provides a comprehensive technical overview of Albomycin δ2, detailing its

chemical structure, physicochemical and biological properties, mechanism of action, and

relevant experimental methodologies.

Chemical Structure
Albomycin δ2 is a peptidyl nucleoside antibiotic belonging to the sideromycin class.[1][4] Its

structure is a conjugate of two key components: a ferrichrome-type siderophore and an

antibiotically active 4'-thiofuranosyl cytosine moiety.[1][4] These two parts are linked by a serine

residue through a peptide bond.[1][4]

The siderophore component is a tripeptide composed of three molecules of δ-N-hydroxy-δ-N-

acetyl ornithine.[5] This hydroxamate-rich portion is responsible for chelating ferric iron (Fe³⁺)

with high affinity, mimicking the natural iron acquisition systems of bacteria.[1] The antibiotic

moiety, once cleaved from the siderophore within the bacterial cell, is a potent inhibitor of seryl-

tRNA synthetase.[1] The cytosine base of the nucleoside in Albomycin δ2 is uniquely modified

by N4-carbamoylation and N3-methylation, which are crucial for its biological activity.[1][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b10785002?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC3448783/
https://www.mdpi.com/1420-3049/30/19/3871
https://www.mdpi.com/2079-6382/11/4/438
https://pmc.ncbi.nlm.nih.gov/articles/PMC3448783/
https://pubs.acs.org/doi/abs/10.1021/cb300173x
https://pmc.ncbi.nlm.nih.gov/articles/PMC3448783/
https://pubs.acs.org/doi/abs/10.1021/cb300173x
https://pmc.ncbi.nlm.nih.gov/articles/PMC3448783/
https://pubs.acs.org/doi/abs/10.1021/cb300173x
https://en.wikipedia.org/wiki/Albomycin
https://pmc.ncbi.nlm.nih.gov/articles/PMC3448783/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3448783/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3448783/
https://pubs.acs.org/doi/abs/10.1021/cb300173x
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10785002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical structure of Albomycin δ2 Figure 1. Chemical structure of Albomycin δ2 complexed
with iron.

Physicochemical Properties
A summary of the key physicochemical properties of Albomycin δ2 is presented in Table 1. The

iron-bound form is highly soluble in water, which is essential for its biological activity.[6]

Property Value Reference

Molecular Formula C₃₇H₆₀FeN₁₂O₁₈S [7]

Molecular Weight (Iron-loaded) 1045.83 g/mol [8]

Molecular Weight (Iron-free) 992 Da [5]

Appearance Not specified in results

Solubility
Highly soluble in water (iron

complex)
[6]

UV Maxima 283 and 424 nm [9]

Table 1. Physicochemical properties of Albomycin δ2.

Biological Properties and Antimicrobial Activity
Albomycin δ2 demonstrates potent antimicrobial activity against a range of bacterial

pathogens. Its efficacy is particularly notable against Streptococcus pneumoniae and

Staphylococcus aureus, including methicillin-resistant strains (MRSA).[8][10] A selection of

reported Minimum Inhibitory Concentration (MIC) values is provided in Table 2.
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Organism Strain MIC (µg/mL) Reference

Streptococcus

pneumoniae
ATCC 49619 0.0625 [8]

Streptococcus

pneumoniae
- 0.01 [1][3]

Staphylococcus

aureus (MRSA)
- 0.125 [8]

Staphylococcus

aureus (MRSA)

USA 300 strain

NRS384
0.125 [10]

Escherichia coli - 0.005 [1][3]

Yersinia enterocolitica - Not specified [5]

Bacillus subtilis - Not specified [5]

Table 2. Antimicrobial activity of Albomycin δ2.

Mechanism of Action: The "Trojan Horse" Strategy
Albomycin δ2 employs a sophisticated "Trojan horse" mechanism to enter and kill bacterial

cells.[1][2][3] This multi-step process is illustrated in the signaling pathway diagram below.
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Fragment A Synthesis: Tetrapeptide Siderophore Fragment B Synthesis: Thionucleoside Core
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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